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Compound Name: SB-203580 analogue (4)
CAS No.: 208182-31-4
Cat. No.: B2964015
Get Quote
Abstract

This document provides a comprehensive, technically-grounded guide for the preparation,
storage, and handling of a dimethyl sulfoxide (DMSO)-based stock solution of SB-203580, a
potent and selective p38 MAPK inhibitor. While this guide focuses on SB-203580, the principles
and protocols described herein are broadly applicable to its structural analogues, such as
analogue 4. The p38 mitogen-activated protein kinase (MAPK) pathway is a critical signaling
cascade that responds to inflammatory cytokines and environmental stress, making its
inhibitors vital tools in cellular research and drug development.[1][2][3] Adherence to the
detailed protocols outlined below is crucial for ensuring the stability of the compound and the
accuracy and reproducibility of experimental results.

Scientific Foundation: Mechanism of Action of SB-
203580

To appreciate the importance of precise inhibitor preparation, one must first understand its
biological target. SB-203580 is a cell-permeable pyridinyl imidazole compound that functions
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as a reversible, ATP-competitive inhibitor of p38 MAPK, with high selectivity for the a and 3
isoforms.[1][4]

The p38 MAPK signaling cascade is a tiered system activated by stimuli like UV radiation,
osmotic shock, and inflammatory cytokines (e.g., TNF-a).[5][6] This leads to the activation of
upstream kinases (MAPKKKs and MAPKKSs), which in turn phosphorylate and activate p38
MAPK.[6][7] Activated p38 then phosphorylates a host of downstream substrates, including
transcription factors (like ATF-2) and other kinases (like MAPKAPK-2), regulating processes
such as inflammation, apoptosis, and cell differentiation.[2][5][7]

SB-203580 exerts its effect by binding to the ATP pocket of the p38 kinase, preventing the
phosphorylation of these downstream targets and effectively blocking the signaling cascade.[1]

[8]
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SB-203580 inhibits the p38 MAPK signaling cascade.

Reagent Properties and Solubility Considerations

A successful protocol begins with a thorough understanding of the reagents. The hydrophobic
nature of SB-203580 necessitates the use of an organic solvent, with DMSO being the most

common and effective choice.

SB-203580 Analogue 4: Key Properties
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The following table summarizes the physicochemical properties of the parent compound, SB-
203580. Researchers working with a specific analogue should always refer to the batch-
specific Certificate of Analysis for precise values.

Property Value Source(s)

4-[4-(4-fluorophenyl)-2-(4-
IUPAC Name methylsulfinylphenyl)-1H- [9][10]
imidazol-5-yl]pyridine

Molecular Formula C21H16FN30OS [O1[11]
Molecular Weight 377.44 g/mol [9][12]
CAS Number 152121-47-6 [9][11]
Appearance White to off-white powder [8]

Dimethyl Sulfoxide (DMSO) as a Solvent

DMSO is a highly polar, aprotic organic solvent with exceptional solvating power for a wide
range of compounds, including many kinase inhibitors.[13] However, its utility comes with
specific handling requirements.

e Hygroscopicity: DMSO readily absorbs moisture from the atmosphere.[14][15] This is a
critical consideration, as water contamination can reduce the solubility of hydrophobic
compounds like SB-203580 and may accelerate its degradation.[16] Therefore, it is
imperative to use anhydrous, high-purity DMSO (=99.9%) and to handle it in a way that
minimizes exposure to air.

o Cellular Effects: While an excellent solvent, DMSO is not biologically inert. At concentrations
above 0.5-1% in cell culture media, it can induce toxic effects, differentiation, or other off-
target cellular responses.[17] All experiments must include a vehicle control (media with an
equivalent final concentration of DMSO) to account for these potential effects.

Solubility of SB-203580 in DMSO

SB-203580 exhibits good solubility in DMSO. Various suppliers report slightly different
maximum concentrations, but a consensus exists for reliably achieving high-concentration
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stock solutions.

e Sigma-Aldrich: 50 mg/mL[18]

» Tocris Bioscience: 9.44 mg/mL (25 mM)[12]

e APEXBIO: 218.872 mg/mL (>10 mM)[9]

o MedChemExpress: 15.62 mg/mL (41.39 mM), may require sonication[11]

For practical purposes, preparing a stock solution in the 10-25 mM range is a reliable starting
point that ensures complete dissolution and provides a convenient concentration for
subsequent dilutions.

Experimental Protocols

The following protocols provide a self-validating system for preparing accurate and stable SB-
203580 stock and working solutions.

Workflow for Stock Solution Preparation
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Start: Equilibrate Re@

1. Calculate Required Mass
(e.g., for 10 mM solution)

2. Weigh SB-203580 Powder

3. Add Anhydrous DMSO

4. Ensure Complete Dissolution
(Vortex / Sonicate)

5. Aliquot into Cryovials

6. Store at -20°C or -80°C

End: Ready-to-use Aliquots

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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nformation provided in this document is for Research Use Only (RUQO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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